(E)-1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-chlorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-chlorophenyl)-1-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one
• InChI: InChI=1S/C18H19ClN4O/c19-14-4-1-13(2-5-14)3-8-18(24)23-15-6-7-16(23)10-17(9-15)22-12-20-11-21-22/h1-5,8,11-12,15-17H,6-7,9-10H2/b8-3+
• InChI Key: FRVBFEXLPIPSAJ-FPYGCLRLSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)C=CC3=CC=C(C=C3)Cl)N4C=NC=N4
• Isomeric SMILES: C1CC2CC(CC1N2C(=O)/C=C/C3=CC=C(C=C3)Cl)N4C=NC=N4
• Molecular Formula: C18H19ClN4O
• Molecular Weight: 342.8 g/mol

Description

The compound contains several functional groups including a 1,2,4-triazole ring, a bicyclic octane structure, and a prop-2-en-1-one group attached to a chlorophenyl group. Compounds containing a 1,2,4-triazole core have been shown to have antimicrobial, antifungal, anticancer, and anticonvulsant activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, 1,2,4-triazole derivatives are often used as a basis for the synthesis of numerous heterocyclic compounds that exhibit diverse biological activities. Phosphorylated 5-amino-1H-1,2,4-triazoles can be obtained by the chemoselective reaction of diethyl phosphorochloridate with 5-amino-1H-1,2,4-triazoles.

Molecular Structure Analysis

The structure of similar compounds has been characterized by 1H, 13C, and 31P NMR spectroscopy and mass spectrometry. The compound likely has a complex structure due to the presence of the bicyclic octane and triazole ring.

Future Directions

The compound could be of interest in medicinal and pharmaceutical chemistry due to the presence of the 1,2,4-triazole core, which is often used as a basis for the synthesis of compounds with diverse biological activities.